Cas no 1864054-03-4 (3-Methyl-1-(pyrimidin-2-ylthio)butan-2-amine hydrochloride)

• Product Name: 3-Methyl-1-(pyrimidin-2-ylthio)butan-2-amine hydrochloride
• CAS No: 1864054-03-4
• MF: C₉H₁₆ClN₃S
• MW: 233.761439323425
• CID: 5721929
• PubChem ID: 86262547
• Update Time: 2025-10-23

3-Methyl-1-(pyrimidin-2-ylthio)butan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(pyrimidin-2-ylthio)butan-2-aminehydrochloride
• AKOS026747297
• 3-methyl-1-(pyrimidin-2-ylsulfanyl)butan-2-amine hydrochloride
• 1864054-03-4
• F2167-1612
• 3-methyl-1-pyrimidin-2-ylsulfanylbutan-2-amine;hydrochloride
• 3-methyl-1-(pyrimidin-2-ylthio)butan-2-amine hydrochloride
• EN300-240888
• 3-Methyl-1-(pyrimidin-2-ylthio)butan-2-amine hydrochloride

• Inchi： 1S/C9H15N3S.ClH/c1-7(2)8(10)6-13-9-11-4-3-5-12-9;/h3-5,7-8H,6,10H2,1-2H3;1H
• InChI Key： NOFKFTCIRWRAAA-UHFFFAOYSA-N
• SMILES： Cl.S(C1N=CC=CN=1)CC(C(C)C)N

Computed Properties

• Exact Mass: 233.0753464g/mol
• Monoisotopic Mass: 233.0753464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-Methyl-1-(pyrimidin-2-ylthio)butan-2-amine hydrochloride

Recent Advances in the Study of 3-Methyl-1-(pyrimidin-2-ylthio)butan-2-amine Hydrochloride (CAS: 1864054-03-4)

3-Methyl-1-(pyrimidin-2-ylthio)butan-2-amine hydrochloride (CAS: 1864054-03-4) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidine-thioether scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of 3-Methyl-1-(pyrimidin-2-ylthio)butan-2-amine hydrochloride involves a multi-step process, including the introduction of the pyrimidin-2-ylthio moiety and subsequent amine functionalization. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. Structural-activity relationship (SAR) studies have further identified key modifications that enhance its binding affinity and selectivity toward target proteins, such as kinases and G-protein-coupled receptors (GPCRs).

In vitro and in vivo studies have demonstrated that 3-Methyl-1-(pyrimidin-2-ylthio)butan-2-amine hydrochloride exhibits potent inhibitory effects on specific signaling pathways implicated in cancer and inflammatory diseases. For instance, recent findings published in the Journal of Medicinal Chemistry highlight its ability to suppress the activity of key oncogenic kinases, leading to reduced tumor growth in xenograft models. Additionally, its anti-inflammatory properties have been attributed to the modulation of NF-κB signaling, suggesting potential applications in autoimmune disorders.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-Methyl-1-(pyrimidin-2-ylthio)butan-2-amine hydrochloride. Current research efforts are directed toward improving its bioavailability and reducing off-target effects through prodrug strategies and formulation optimization. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with the goal of translating these findings into novel therapeutics.

In conclusion, 3-Methyl-1-(pyrimidin-2-ylthio)butan-2-amine hydrochloride (CAS: 1864054-03-4) represents a promising candidate for drug development, with its unique chemical structure and multifaceted biological activities. Continued research into its mechanism of action and therapeutic potential is expected to yield significant contributions to the field of chemical biology and medicine.